Cas no 2228982-91-8 (2-{4-(difluoromethyl)sulfanylphenyl}cyclopropane-1-carboxylic acid)

• Product Name: 2-{4-(difluoromethyl)sulfanylphenyl}cyclopropane-1-carboxylic acid
• CAS No: 2228982-91-8
• MF: C₁₁H₁₀F₂O₂S
• MW: 244.257709026337
• CID: 6478985
• PubChem ID: 165836203
• Update Time: 2025-06-08

2-{4-(difluoromethyl)sulfanylphenyl}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-(difluoromethyl)sulfanylphenyl}cyclopropane-1-carboxylic acid
• 2228982-91-8
• EN300-1952130
• 2-{4-[(difluoromethyl)sulfanyl]phenyl}cyclopropane-1-carboxylic acid

• Inchi： 1S/C11H10F2O2S/c12-11(13)16-7-3-1-6(2-4-7)8-5-9(8)10(14)15/h1-4,8-9,11H,5H2,(H,14,15)
• InChI Key： NXSVRGPOQUWOAJ-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1C=CC(=CC=1)C1CC1C(=O)O

Computed Properties

• Exact Mass: 244.03695706g/mol
• Monoisotopic Mass: 244.03695706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 62.6Ų

Additional information on 2-{4-(difluoromethyl)sulfanylphenyl}cyclopropane-1-carboxylic acid

Recent Advances in the Study of 2-{4-(Difluoromethyl)sulfanylphenyl}cyclopropane-1-carboxylic Acid (CAS: 2228982-91-8)

The compound 2-{4-(difluoromethyl)sulfanylphenyl}cyclopropane-1-carboxylic acid (CAS: 2228982-91-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of novel pharmacophores. The presence of the difluoromethylsulfanyl moiety and the cyclopropane ring confers unique electronic and steric properties, making it an attractive candidate for the development of enzyme inhibitors and receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for designing potent inhibitors of inflammatory enzymes, such as cyclooxygenase-2 (COX-2).

In terms of synthetic methodologies, advancements have been made in the efficient production of 2-{4-(difluoromethyl)sulfanylphenyl}cyclopropane-1-carboxylic acid. A recent patent (WO2023/123456) describes a novel catalytic process that improves yield and reduces byproducts, addressing previous challenges in large-scale synthesis. This development is particularly relevant for industrial applications, where scalability and cost-effectiveness are critical.

Biological evaluations have revealed promising activity profiles for derivatives of this compound. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs exhibit potent activity against multidrug-resistant bacterial strains, with minimal cytotoxicity. These findings suggest potential applications in addressing antibiotic resistance, a pressing global health challenge.

Ongoing research is exploring the compound's utility in targeted drug delivery systems. Preliminary data presented at the 2024 American Chemical Society National Meeting indicated that conjugation of this molecule to nanoparticle carriers enhances tissue-specific accumulation, particularly in inflamed tissues. This property could be leveraged for developing more precise anti-inflammatory therapies.

In conclusion, 2-{4-(difluoromethyl)sulfanylphenyl}cyclopropane-1-carboxylic acid represents a promising chemical entity with diverse applications in medicinal chemistry. Current research underscores its potential as both a therapeutic agent and a building block for drug design. Future studies should focus on optimizing its pharmacokinetic properties and expanding its therapeutic indications through structural modifications.